Cas no 83781-02-6 ((1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate)

• Product name: (1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate
• CAS No: 83781-02-6
• MF: C₁₀H₁₅O₄S-^.C₈H₂₀N+
• MW: 361.5398
• CID: 724732
• PubChem ID: 44146928

(1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate Chemical and Physical Properties

Names and Identifiers

• (1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate
• (1,5-Dimethylhexyl)ammonium(1S)-2-oxobornane-10-sulfonate
• 83781-02-6
• EINECS 280-779-3

• Inchi： InChI=1S/C10H16O4S.C8H19N/c1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14;1-7(2)5-4-6-8(3)9/h7H,3-6H2,1-2H3,(H,12,13,14);7-8H,4-6,9H2,1-3H3/t;8-/m.0/s1
• InChI Key： IJUZWPVVLRFXDI-WDBKTSHHSA-N
• SMILES： CC(C)CCCC(C)[NH3+].CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C

Computed Properties

• Exact Mass: 361.22867977g/mol
• Monoisotopic Mass: 361.22867977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų